2,4-Dimethyl-4-isopropyl-2-oxazolin-5-one

• CAS No.: 121085-86-7
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 2,4-dimethyl-4-propan-2-yl-1,3-oxazol-5-one
• InChI: InChI=1S/C8H13NO2/c1-5(2)8(4)7(10)11-6(3)9-8/h5H,1-4H3
• InChI Key: KBCZSFOJJDVEGX-UHFFFAOYSA-N
• SMILES: CC1=NC(C(=O)O1)(C)C(C)C
• Synonyms: 5(4H)-Oxazolone,2,4-dimethyl-4-(1-methylethyl)-(9CI)

Description

2,4-Dimethyl-4-isopropyl-2-oxazolin-5-one, also known as this compound, is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Acetamido-2,3-dimethylbutyric acid (16 g) is dissolved in THF (200 mL) and dicyclohexylcarbodiimide (DCC, 21.0 g) is added. The mixture is allowed to stir for 16 hours at 25° C. At the end of this time the mixture is filtered and evaporated to dryness. The residue is dissolved in CH2Cl2 (10 mL) and filtered again. Evaporation of the filtrate gives the crude product which is purified by distillation at 0.65 mmHg, having bp 50° C.